2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine is a chiral oxazoline-pyridine hybrid ligand characterized by a pyridine core substituted at the 6-position with a phenyl group and at the 2-position with a 4,5-dihydro-1,3-oxazole (oxazoline) ring. The oxazoline ring features an (4S)-configured tertiary carbon bearing a 2-methyl-2-propanyl (tert-butyl) group, imparting steric bulk and electronic modulation. This ligand belongs to a broader class of oxazoline-based compounds widely employed in asymmetric catalysis due to their ability to form stable coordination complexes with transition metals, enhancing enantioselectivity in reactions such as C–C bond formation, polymerization, and hydrogenation . The tert-butyl substituent at the 4S position is critical for stabilizing the metal-ligand complex through steric shielding and π-resonance effects, as observed in related oxazoline systems .
Properties
Molecular Formula |
C18H20N2O |
|---|---|
Molecular Weight |
280.4 g/mol |
IUPAC Name |
4-tert-butyl-2-(6-phenylpyridin-2-yl)-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C18H20N2O/c1-18(2,3)16-12-21-17(20-16)15-11-7-10-14(19-15)13-8-5-4-6-9-13/h4-11,16H,12H2,1-3H3 |
InChI Key |
YVXPCSYTPPMTHS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1COC(=N1)C2=CC=CC(=N2)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Comparisons
The table below highlights structural differences between 2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]-6-phenylpyridine and analogous oxazoline ligands:
Electronic and Steric Effects
- Electronic Effects : The tert-butyl group in the 4S position donates electron density via σ-bonds but withdraws electrons through hyperconjugation, creating a mildly electron-deficient oxazoline ring. This contrasts with the electron-rich 4-phenyl substituent in 8a, which reduces metal center electrophilicity .
- Steric Effects : The tert-butyl group in the target compound provides greater steric shielding than the methyl group in L2 () or the diphenyl groups in ’s compound, leading to higher enantioselectivity in crowded catalytic environments .
Crystallographic Insights
X-ray studies of N-{2-[(4S)-4-tert-butyl-oxazol-2-yl]phenyl}-5,6-diphenyl-1,2,4-triazin-3-amine () reveal intramolecular hydrogen bonding (N7–H7···N15) and π-stacking interactions (3.24–3.49 Å) between oxazoline and triazine rings. These features stabilize the ligand’s conformation, a trait shared with the target compound due to its planar pyridine core and rigid oxazoline ring .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
